2-[(3,5-dimethoxyphenyl)amino]-2-oxoethyl {1-[(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)methyl]cyclopentyl}acetate

• IUPAC Name: [2-(3,5-dimethoxyanilino)-2-oxoethyl] 2-[1-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)methyl]cyclopentyl]acetate
• InChI: InChI=1S/C25H29N3O7S/c1-33-18-11-17(12-19(13-18)34-2)26-23(29)16-35-24(30)15-25(9-5-6-10-25)14-22-27-20-7-3-4-8-21(20)36(31,32)28-22/h3-4,7-8,11-13H,5-6,9-10,14-16H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: CLSVXLRXVJDDHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)COC(=O)CC2(CCCC2)CC3=NS(=O)(=O)C4=CC=CC=C4N3)OC
• Molecular Formula: C25H29N3O7S
• Molecular Weight: 515.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a benzothiadiazin ring and a cyclopentyl group. The exact 3D structure can be determined using computational chemistry techniques.

Scientific Research Applications

Synthesis and Potential Applications

• Heterocyclic Compound Synthesis

  Research led by Deshmukh et al. (2003) focused on the synthesis of new tricyclic 1,4-benzothiazinones, involving reactions with dimethyl oxalate and methyl 2-chloropropionate to yield a series of compounds with potential applications in medicinal chemistry and materials science Deshmukh, Patil, & Mulik, 2003.

• Antioxidant and Antibacterial Activities

  Ahmad et al. (2010) synthesized a series of compounds starting from saccharine to explore their potential antioxidant and antibacterial activities. This research highlights the importance of chemical synthesis in developing new compounds with possible therapeutic applications Ahmad, Siddiqui, Zia-ur-Rehman, & Parvez, 2010.

• Antimicrobial Agents

  Sah et al. (2014) explored the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents, providing insights into the development of new antimicrobial compounds Sah, Bidawat, Seth, & Gharu, 2014.

• Anticancer Activity

  Hassan et al. (2020) reported on the stereoselective synthesis of thiazolidine derivatives and screened their anticancer activity, indicating the potential use of such compounds in cancer treatment Hassan, Aly, Ramadan, Mohamed, Tawfeek, Bräse, & Nieger, 2020.

• Synthesis of Heterocyclic Systems

  Selič et al. (1997) worked on the preparation of heterocyclic systems using methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, illustrating methods for generating complex molecules with potential for various scientific applications Selič, Grdadolnik, & Stanovnik, 1997.

Mechanism of Action

The mechanism of action of this compound is not known. It is often the case that the biological activity of a compound is determined by its interactions with specific proteins or enzymes in the body.

Safety and Hazards

This compound is not intended for human or veterinary use, indicating that it may have potential hazards if ingested or come into contact with skin. Always handle with appropriate safety measures.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process to improve yield and purity.